N-Ethyl-5-nitropyridin-2-amine
Overview
Description
“N-Ethyl-5-nitropyridin-2-amine” is an organic compound with the molecular formula C7H9N3O2 . It is also known by other names such as “2-N-Ethylamino-5-nitropyridine”, “2-Pyridinamine, N-ethyl-5-nitro-”, and "Ethyl-(5-nitro-pyridin-2-yl)-amine" .
Synthesis Analysis
The synthesis of nitropyridine derivatives, including “N-Ethyl-5-nitropyridin-2-amine”, has been discussed in several papers . One method involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to produce the N-nitropyridinium ion . Another method involves starting with diethyl 3-oxopentanedioate, which is treated with triethylorthoformate and acetic anhydride, followed by treatment with a concentrated ammonia solution .Molecular Structure Analysis
The molecular structure of “N-Ethyl-5-nitropyridin-2-amine” can be represented by the SMILES notation:CCNC1=CC=C(C=N1)N+[O-] . Chemical Reactions Analysis
The reactions of nitropyridine derivatives have been studied in various contexts . For instance, the reactions of 2-amino-3-nitropyridine and 2-amino-5-nitropyridine with hydrazine hydrate resulted in the elimination of the amino group and reduction of the nitro group .Scientific Research Applications
Organic Electronics and OLED Technology
N-Ethyl-5-nitropyridin-2-amine: has been identified as a key component in the development of organic semiconductors for OLED (Organic Light Emitting Diode) applications. Its molecular structure, particularly the wing units, significantly impacts the opto-electronic properties, leading to better absorption and emission parameters, lower energy gaps, and higher charge mobility . This makes it a promising candidate for enhancing the performance of OLEDs.
Drug Development
In the pharmaceutical industry, N-Ethyl-5-nitropyridin-2-amine serves as a versatile building block for the synthesis of various drug molecules. Its derivatives are explored for their potential biological activities, including antiviral, anti-inflammatory, and anticancer properties. The compound’s ability to bind with high affinity to multiple receptors makes it valuable for developing new therapeutic agents.
Material Synthesis
The compound is utilized in the synthesis of novel materials, particularly in the creation of new organic semiconductors. Its derivatives have been prepared and structurally assessed using techniques like NMR, playing a crucial role in the advancement of organic electronic materials .
Charge Transport Research
N-Ethyl-5-nitropyridin-2-amine: derivatives have been studied for their charge transport properties. Theoretical research, including TD-DFT and Marcus theories, has been conducted to predict and understand the characteristics of these organic materials, which are essential for applications in electronics .
Opto-Electronic Property Analysis
The compound’s derivatives are analyzed for their opto-electronic properties, which are critical for the functioning of devices like solar cells and LEDs. The electron density on the frontier molecular orbitals and the structural properties of the molecules are key factors influencing these properties .
Heterocyclic Chemistry
As a heterocyclic compound, N-Ethyl-5-nitropyridin-2-amine is significant in the field of heterocyclic chemistry. It is used to synthesize various heterocyclic structures, which are important in the development of new compounds with potential applications in different scientific fields .
Future Directions
Mechanism of Action
- Its interaction with cellular targets may involve:
- Electrophilic Aromatic Substitution : Although the exact mechanism is not confirmed, it could proceed via a [1,5] sigmatropic shift, where the nitro group migrates from the 1-position to the 3-position on the pyridine ring .
- Hydrazine Addition and Reduction : In related compounds, such as 2-amino-5-nitropyridine, hydrazine hydrate adds to the N–C₂ bond, followed by elimination of ammonia and reduction of the nitro group to an amino group .
Mode of Action
properties
IUPAC Name |
N-ethyl-5-nitropyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O2/c1-2-8-7-4-3-6(5-9-7)10(11)12/h3-5H,2H2,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEGSKOYSJGIUCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=C(C=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30218010 |
Source
|
| Record name | N-Ethyl-5-nitropyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30218010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Ethyl-5-nitropyridin-2-amine | |
CAS RN |
67730-09-0 |
Source
|
| Record name | N-Ethyl-5-nitro-2-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=67730-09-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Ethyl-5-nitropyridin-2-amine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067730090 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 67730-09-0 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=132420 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-Ethyl-5-nitropyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30218010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-ethyl-5-nitropyridin-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.060.877 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-ETHYL-5-NITROPYRIDIN-2-AMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BX009BG5FS | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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